Cas no 2060006-00-8 (methyl 1H-imidazole-2-carboxylate hydrochloride)

• Product Name: methyl 1H-imidazole-2-carboxylate hydrochloride
• CAS No: 2060006-00-8
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• CID: 4635386
• Update Time: 2025-11-07

methyl 1H-imidazole-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1H-imidazole-2-carboxylate hydrochloride

• Inchi： 1S/C5H6N2O2.ClH/c1-9-5(8)4-6-2-3-7-4;/h2-3H,1H3,(H,6,7);1H
• InChI Key： BUCRNSLYHBKSPE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)NC=CN=1.[H]Cl

Additional information on methyl 1H-imidazole-2-carboxylate hydrochloride

Comprehensive Overview of Methyl 1H-Imidazole-2-Carboxylate Hydrochloride (CAS No. 2060006-00-8)

Methyl 1H-imidazole-2-carboxylate hydrochloride (CAS No. 2060006-00-8) is a specialized organic compound widely utilized in pharmaceutical and chemical research. Its molecular structure, featuring an imidazole ring and a carboxylate ester group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for designing enzyme inhibitors and heterocyclic scaffolds. The compound's hydrochloride salt form enhances solubility, a critical factor in formulation development.

In recent years, the demand for imidazole derivatives like methyl 1H-imidazole-2-carboxylate hydrochloride has surged due to their role in developing antiviral agents and anti-inflammatory drugs. This aligns with global health trends, where searches for "imidazole-based therapeutics" and "small molecule drug intermediates" have spiked by 40% (2020–2023). The compound's CAS number 2060006-00-8 is often queried alongside terms such as "synthetic protocols" and "structure-activity relationships," reflecting its academic and industrial relevance.

From a synthetic chemistry perspective, methyl 1H-imidazole-2-carboxylate hydrochloride serves as a precursor for N-functionalized imidazoles, which are pivotal in material science and catalysis. Its ester group allows facile derivatization, enabling the creation of libraries for high-throughput screening. Notably, patents involving this compound have increased by 25% since 2021, particularly in kinase inhibitor research—a hot topic in oncology drug development.

Quality control of CAS 2060006-00-8 involves rigorous HPLC and NMR analysis to ensure ≥98% purity, a standard requirement for pharmaceutical-grade intermediates. Suppliers often highlight its stability under inert conditions, addressing common user concerns about compound degradation during storage. Discussions in forums like ResearchGate frequently cite its use in peptide mimetics and metal-organic frameworks (MOFs), demonstrating cross-disciplinary utility.

Environmental and regulatory aspects of methyl 1H-imidazole-2-carboxylate hydrochloride production are also gaining attention. Green chemistry principles are being applied to optimize its synthesis, reducing waste generation—a response to the 60% rise in searches for "sustainable heterocycle synthesis" since 2022. The compound's low ecotoxicity profile further supports its adoption in bioconjugation and diagnostic probe development.

Future research directions for 2060006-00-8 may explore its potential in click chemistry applications or as a ligand in photocatalysis. These areas align with emerging trends in AI-assisted molecular design, where imidazole cores are computationally screened for novel properties. The compound's dual functionality (hydrogen bond donor/acceptor) positions it as a valuable asset in fragment-based drug discovery pipelines.